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Compound of Interest

Compound Name: Isamfazone

Cat. No.: B15600881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides guidelines for the handling of Isamfazone, a research chemical. The

information is based on publicly available data and general laboratory safety protocols. It is not

exhaustive and may not cover all potential hazards. All personnel handling this compound must

be adequately trained in laboratory safety and should consult the most current Safety Data

Sheet (SDS) if available. All operations should be performed in a designated laboratory area

equipped with appropriate safety measures.

Introduction
Isamfazone (CAS: 55902-02-8) is a pyridazinone derivative investigated for its potential anti-

inflammatory properties.[1] Like other compounds in this class, it is of interest to researchers

exploring novel therapeutic agents for inflammatory diseases. This document outlines the

standard operating procedures for the safe handling, storage, and use of Isamfazone in a

research laboratory setting. It includes information on its physicochemical properties, protocols

for solution preparation, and a summary of its potential mechanism of action.

Safety and Handling Precautions
Given the limited publicly available safety data for Isamfazone, it should be handled with the

caution afforded to all research chemicals of unknown toxicity. The following precautions are
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mandatory:

Personal Protective Equipment (PPE): Always wear a laboratory coat, safety glasses with

side shields (or goggles), and chemical-resistant gloves when handling Isamfazone in solid

or solution form.

Engineering Controls: All weighing and solution preparation activities involving solid

Isamfazone should be conducted in a certified chemical fume hood to prevent inhalation of

dust particles.

Hygiene: Avoid contact with skin and eyes. In case of accidental contact, rinse the affected

area thoroughly with water for at least 15 minutes and seek medical advice. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Spill Management: In the event of a spill, isolate the area. For small spills of solid material,

carefully sweep up the powder, avoiding dust generation, and place it in a sealed container

for disposal. For liquid spills, absorb with an inert material and place in a sealed container for

disposal. The spill area should then be decontaminated.

Disposal: Dispose of Isamfazone waste and contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

Physicochemical Properties
Quantitative physicochemical data for Isamfazone is not extensively available in public

literature. The following table summarizes the known information.
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Property Value Source

CAS Number 55902-02-8 [1][2]

Molecular Formula C₂₂H₂₃N₃O₂ [1][2]

Molecular Weight 361.44 g/mol [2]

Appearance Solid powder [2]

Melting Point Data not available

Boiling Point Data not available

Solubility
Soluble in DMSO. Limited

solubility in water.
[1][2]

Purity
>98% (typical for research

grade)
[2]

Storage and Stability
Short-term Storage (days to weeks): Store Isamfazone as a solid powder in a cool, dry, and

dark place at 0 - 4°C.[2]

Long-term Storage (months to years): For long-term stability, it is recommended to store the

solid compound at -20°C.[2]

Solution Storage: Stock solutions, typically prepared in DMSO, should be stored at -20°C. It

is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Isamfazone (solid powder)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate glassware (e.g., volumetric flask)

Vortex mixer or sonicator

Sterile, amber microcentrifuge tubes or cryovials for aliquoting

Procedure:

Calculate the required mass of Isamfazone:

For a 10 mM solution, the required mass can be calculated using the formula: Mass (mg)

= Desired Volume (mL) x 10 mmol/L x 361.44 g/mol x (1 mg / 0.001 g) x (1 L / 1000 mL)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 0.010 mol/L

x 361.44 g/mol = 3.61 mg

Weighing the Isamfazone:

Perform this step in a chemical fume hood.

Tare a clean, dry weighing vessel on the analytical balance.

Carefully weigh out the calculated mass of Isamfazone.

Dissolving the Isamfazone:

Transfer the weighed Isamfazone to a volumetric flask of the appropriate size.

Add a portion of the total required volume of DMSO to the flask.

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or a sonicator

to aid dissolution.
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Once fully dissolved, add DMSO to the final desired volume.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile, amber microcentrifuge tubes

or cryovials.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C.

Visualizations
Experimental Workflow for Isamfazone Handling
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Receiving and Storage

Solution Preparation (in Fume Hood)

Experimental Use

Waste Disposal
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Thaw aliquot
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Click to download full resolution via product page

Caption: Workflow for handling Isamfazone from receipt to disposal.
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Caption: Potential anti-inflammatory mechanisms of Isamfazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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